Cas no 1875603-50-1 (5-Chloro-6-[(prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic acid)

• Product Name: 5-Chloro-6-[(prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic acid
• CAS No: 1875603-50-1
• MF: C₉H₇ClN₂O₃
• MW: 226.61648106575
• CID: 5794597
• PubChem ID: 130626583
• Update Time: 2025-10-28

5-Chloro-6-[(prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1449429
• 5-Chloro-6-[(prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic acid
• 1875603-50-1
• 5-Chloro-6-[(prop-2-yn-1-yloxy)amino]pyridine-3-carboxylicacid
• 3-Pyridinecarboxylic acid, 5-chloro-6-[(2-propyn-1-yloxy)amino]-

• Inchi： 1S/C9H7ClN2O3/c1-2-3-15-12-8-7(10)4-6(5-11-8)9(13)14/h1,4-5H,3H2,(H,11,12)(H,13,14)
• InChI Key： KSYJHJWTYOIRCQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=CN=C1NOCC#C

Computed Properties

• Exact Mass: 226.0145198g/mol
• Monoisotopic Mass: 226.0145198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 280.3±50.0 °C(Predicted)
• pka: 6.31±0.20(Predicted)

Additional information on 5-Chloro-6-[(prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic acid

Recent Advances in the Study of 5-Chloro-6-[(prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic acid (CAS: 1875603-50-1)

The compound 5-Chloro-6-[(prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic acid (CAS: 1875603-50-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of 5-Chloro-6-[(prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic acid, which make it a promising candidate for the development of novel enzyme inhibitors. The presence of the prop-2-yn-1-yloxyamino moiety and the carboxylic acid group allows for versatile interactions with biological targets, particularly in the context of kinase inhibition. Researchers have successfully synthesized this compound using optimized protocols, achieving high yields and purity, which are critical for subsequent biological evaluations.

In vitro studies have demonstrated that 5-Chloro-6-[(prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic acid exhibits potent inhibitory activity against a range of kinases involved in inflammatory and oncogenic pathways. Notably, the compound has shown selective inhibition of specific kinases, such as JAK2 and FLT3, which are implicated in various hematological malignancies. These findings suggest its potential as a lead compound for the development of targeted therapies for cancers and autoimmune diseases.

Further investigations into the pharmacokinetic properties of 5-Chloro-6-[(prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic acid have revealed favorable absorption and distribution profiles, although challenges remain in optimizing its metabolic stability. Computational modeling and structure-activity relationship (SAR) studies are currently underway to design derivatives with improved bioavailability and reduced off-target effects. These efforts are expected to enhance the compound's therapeutic index and clinical applicability.

In conclusion, 5-Chloro-6-[(prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic acid represents a promising scaffold for the development of novel kinase inhibitors. Its unique chemical structure and potent biological activity make it a valuable tool for both basic research and drug discovery. Future studies should focus on advancing this compound through preclinical development, with the ultimate goal of translating these findings into clinical applications.